Cas no 1336935-05-7 (rac 1-Oleoyl-2-stearoyl-3-chloropropanediol)

• Product Name: rac 1-Oleoyl-2-stearoyl-3-chloropropanediol
• CAS No: 1336935-05-7
• Molecular Formula: C₃₉H₇₃ClO₄
• Molecular Weight: 641.44753241539
• CID: 1062887
• PubChem ID: 71751317

rac 1-Oleoyl-2-stearoyl-3-chloropropanediol Properties

Names and Identifiers

• rac 1-Oleoyl-2-stearoyl-3-chloropropanediol
• rac 1-Oleoyl-2-stear
• [1-chloro-3-[(Z)-octadec-9-enoyl]oxypropan-2-yl] octadecanoate
• RDDRRJZMDSQIKB-ZPHPHTNESA-N
• 9-Octadecenoic acid (9Z)-, 3-chloro-2-[(1-oxooctadecyl)oxy]propyl ester
• 1-Oleoyl-2-stearoyl-3-chloropropanediol
• 3-Chloro-2-(octadecanoyloxy)propyl (9Z)-octadec-9-enoate
• BP-29909
• 1336935-05-7
• 3-Chloro-2-(stearoyloxy)propyl oleate
• Oleic-stearic MCPD;
• DTXSID70858252

• InChIKey： RDDRRJZMDSQIKB-ZPHPHTNESA-N
• Inchi： 1S/C39H73ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17,19,37H,3-16,18,20-36H2,1-2H3/b19-17-
• SMILES： C(OCC(OC(=O)CCCCCCCCCCCCCCCCC)CCl)(=O)CCCCCCC/C=C\CCCCCCCC

Computed Properties

• Exact Mass: 640.52000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 37
• Monoisotopic Mass: 640.5197385g/mol
• Heavy Atom Count: 44
• Complexity: 636
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 16.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 12.97920
• PSA: 52.60000
• Boiling Point: 667.6±45.0 °C(Predicted)
• Solubility: 氯仿（微溶）、乙酸乙酯（微溶）
• Density: 0.936±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Chloropropanol esters